Cas no 2094504-10-4 (1-[3-(5,6,7,8-Tetrahydroimidazo[1,5-a]pyridin-3-yl)-1-piperidinyl]-2-propen-1-one)
1-[3-(5,6,7,8-Tetrahydroimidazo[1,5-a]pyridin-3-yl)-1-piperidinyl]-2-propen-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-[3-(5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-3-yl)piperidin-1-yl]prop-2-en-1-one
- Z2867490834
- 1-(3-{5H,6H,7H,8H-imidazo[1,5-a]pyridin-3-yl}piperidin-1-yl)prop-2-en-1-one
- AKOS033935115
- 2094504-10-4
- EN300-7522307
- 1-[3-(5,6,7,8-Tetrahydroimidazo[1,5-a]pyridin-3-yl)-1-piperidinyl]-2-propen-1-one
-
- Inchi: 1S/C15H21N3O/c1-2-14(19)17-8-5-6-12(11-17)15-16-10-13-7-3-4-9-18(13)15/h2,10,12H,1,3-9,11H2
- InChI Key: HXTPKMJYCRZOEP-UHFFFAOYSA-N
- SMILES: C(N1CCCC(C2N3C(=CN=2)CCCC3)C1)(=O)C=C
Computed Properties
- Exact Mass: 259.168462302g/mol
- Monoisotopic Mass: 259.168462302g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 357
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 38.1Ų
Experimental Properties
- Density: 1.22±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 527.0±39.0 °C(Predicted)
- pka: 7.67±0.20(Predicted)
1-[3-(5,6,7,8-Tetrahydroimidazo[1,5-a]pyridin-3-yl)-1-piperidinyl]-2-propen-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7522307-1.0g |
1-(3-{5H,6H,7H,8H-imidazo[1,5-a]pyridin-3-yl}piperidin-1-yl)prop-2-en-1-one |
2094504-10-4 | 95.0% | 1.0g |
$986.0 | 2025-03-10 | |
| Enamine | EN300-7522307-0.05g |
1-(3-{5H,6H,7H,8H-imidazo[1,5-a]pyridin-3-yl}piperidin-1-yl)prop-2-en-1-one |
2094504-10-4 | 95.0% | 0.05g |
$827.0 | 2025-03-10 | |
| Enamine | EN300-7522307-0.1g |
1-(3-{5H,6H,7H,8H-imidazo[1,5-a]pyridin-3-yl}piperidin-1-yl)prop-2-en-1-one |
2094504-10-4 | 95.0% | 0.1g |
$867.0 | 2025-03-10 | |
| Enamine | EN300-7522307-0.25g |
1-(3-{5H,6H,7H,8H-imidazo[1,5-a]pyridin-3-yl}piperidin-1-yl)prop-2-en-1-one |
2094504-10-4 | 95.0% | 0.25g |
$906.0 | 2025-03-10 | |
| Enamine | EN300-7522307-0.5g |
1-(3-{5H,6H,7H,8H-imidazo[1,5-a]pyridin-3-yl}piperidin-1-yl)prop-2-en-1-one |
2094504-10-4 | 95.0% | 0.5g |
$946.0 | 2025-03-10 | |
| Enamine | EN300-7522307-2.5g |
1-(3-{5H,6H,7H,8H-imidazo[1,5-a]pyridin-3-yl}piperidin-1-yl)prop-2-en-1-one |
2094504-10-4 | 95.0% | 2.5g |
$1931.0 | 2025-03-10 | |
| Enamine | EN300-7522307-5.0g |
1-(3-{5H,6H,7H,8H-imidazo[1,5-a]pyridin-3-yl}piperidin-1-yl)prop-2-en-1-one |
2094504-10-4 | 95.0% | 5.0g |
$2858.0 | 2025-03-10 | |
| Enamine | EN300-7522307-10.0g |
1-(3-{5H,6H,7H,8H-imidazo[1,5-a]pyridin-3-yl}piperidin-1-yl)prop-2-en-1-one |
2094504-10-4 | 95.0% | 10.0g |
$4236.0 | 2025-03-10 |
1-[3-(5,6,7,8-Tetrahydroimidazo[1,5-a]pyridin-3-yl)-1-piperidinyl]-2-propen-1-one Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 1-[3-(5,6,7,8-Tetrahydroimidazo[1,5-a]pyridin-3-yl)-1-piperidinyl]-2-propen-1-one
Introduction to 1-[3-(5,6,7,8-Tetrahydroimidazo[1,5-a]pyridin-3-yl)-1-piperidinyl]-2-propen-1-one (CAS No. 2094504-10-4)
1-[3-(5,6,7,8-Tetrahydroimidazo[1,5-a]pyridin-3-yl)-1-piperidinyl]-2-propen-1-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic derivatives, characterized by its fused imidazole and pyridine rings, which contribute to its unique pharmacophoric properties. The molecular structure of this compound includes a piperidine moiety linked to a tetrahydroimidazo[1,5-a]pyridine scaffold, which is a common motif in drug discovery due to its ability to interact with biological targets such as enzymes and receptors. The presence of a propen-1-one functional group further enhances its potential as a bioactive molecule.
The synthesis and characterization of 1-[3-(5,6,7,8-Tetrahydroimidazo[1,5-a]pyridin-3-yl)-1-piperidinyl]-2-propen-1-one have been extensively studied in recent years. Researchers have focused on optimizing synthetic routes to achieve high yields and purity while minimizing side reactions. Advanced techniques such as crystallographic analysis and spectroscopic methods (e.g., NMR and mass spectrometry) have been employed to elucidate its molecular structure and confirm its identity. These studies have revealed that the compound exhibits remarkable stability under various conditions, making it suitable for further pharmacological investigations.
In the realm of medicinal chemistry, the tetrahydroimidazo[1,5-a]pyridine core is known for its broad spectrum of biological activities. This scaffold has been extensively explored in the development of drugs targeting various diseases, including cancer, infectious diseases, and neurological disorders. The piperidine ring in the structure of 1-[3-(5,6,7,8-Tetrahydroimidazo[1,5-a]pyridin-3-yl)-1-piperidinyl]-2-propen-1-one is particularly noteworthy as it can modulate the pharmacokinetic properties of the molecule by influencing solubility and metabolic pathways. Additionally, the propen-1-one group may serve as a pharmacophore for binding to specific biological targets.
Recent studies have demonstrated that derivatives of tetrahydroimidazo[1,5-a]pyridine exhibit potent inhibitory activity against several enzymes implicated in disease pathogenesis. For instance, some derivatives have shown promise in inhibiting kinases that are overexpressed in cancer cells. Similarly, modifications at the piperidine ring have been found to enhance binding affinity to certain receptors involved in neurotransmitter signaling. These findings suggest that 1-[3-(5,6,7,8-Tetrahydroimidazo[1,5-a]pyridin-3-yl)-1-piperidinyl]-2-propen-1-one could be a valuable lead compound for further development into therapeutic agents.
The pharmacological profile of this compound has been investigated through both in vitro and in vivo experiments. In cell-based assays, it has been observed to exhibit selective toxicity toward certain cancer cell lines while sparing normal cells. This selectivity is attributed to differences in target expression levels between cancerous and healthy tissues. Preclinical studies have also revealed that the compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and death. These results are particularly encouraging given the growing demand for targeted therapies that minimize off-target effects.
From a chemical biology perspective, the structural features of 1-[3-(5,6,7,8-Tetrahydroimidazo[1,5-a]pyridin-3-yl)-1-piperidinyl]-2-propen-1-one make it an interesting candidate for studying enzyme-substrate interactions. The combination of an imidazole ring and a piperidine moiety provides multiple hydrogen bonding opportunities with biological targets such as protein kinases and transcription factors. Additionally, the propenone group can engage in π-stacking interactions with aromatic residues in proteins. These interactions are critical for determining binding affinity and specificity.
The synthesis of this compound has been refined through multi-step organic transformations involving cyclization reactions and nucleophilic substitutions. Advanced catalytic methods have been employed to improve efficiency and reduce waste generation. For example, transition metal-catalyzed cross-coupling reactions have enabled the introduction of complex substituents at specific positions on the heterocyclic core without compromising yield or purity. These synthetic advancements align with current trends toward sustainable drug development practices.
The potential therapeutic applications of CAS No. 2094504-10-4 are broad-ranging due to its versatile structural framework. Initial studies suggest that it may have utility in treating inflammatory diseases by inhibiting pro-inflammatory cytokine production. Furthermore, its ability to modulate neurotransmitter release makes it a candidate for addressing neurological disorders such as Alzheimer’s disease or Parkinson’s disease where dysregulation of neurotransmitter systems plays a central role.
In conclusion, 1-[3-(5,6,7,8-Tetrahydroimidazo[ 1,5-a]pyridin*-3*-yl)- ¹-*piperidinyl]-²-*propen-*¹-*one* (CAS No.* 2094504*–*10*–*4*) represents an intriguing molecule with significant pharmacological potential.* Its unique structural features,* including* *the* *fused* *heterocyclic* *scaffold,* *the* *presence* *of* *piperidine* *and* *tetrahydroimidazo[¹,⁵-a]pyridine* *moieties,* *and* *propenone* *group,* *make* *it* *a* *valuable* *lead* *compound* *for* *drug* *discovery.* *Ongoing* *studies* *are* *expected* *to* *elucidate* *its* *full* *therapeutic* *potential*.* *
2094504-10-4 (1-[3-(5,6,7,8-Tetrahydroimidazo[1,5-a]pyridin-3-yl)-1-piperidinyl]-2-propen-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)